Cas no 52298-33-6 (1-ethoxy-1-oxopropan-2-yl benzoate)
52298-33-6 structure
Product Name:1-ethoxy-1-oxopropan-2-yl benzoate
CAS No:52298-33-6
MF:C12H14O4
MW:222.237164020538
CID:936707
PubChem ID:296953
Update Time:2025-04-19
1-ethoxy-1-oxopropan-2-yl benzoate Chemical and Physical Properties
Names and Identifiers
-
- 1-ethoxy-1-oxopropan-2-yl benzoate
- (1-ethoxy-1-oxopropan-2-yl) benzoate
- AC1L6QWO
- NSC167527
- NSC-167527
- NSC 167527
- 52298-33-6
- DTXSID60304839
-
- Inchi: 1S/C12H14O4/c1-3-15-11(13)9(2)16-12(14)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3
- InChI Key: LPPNDZSYOHMWQY-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1)=O)C(C(=O)OCC)C
Computed Properties
- Exact Mass: 222.08922
- Monoisotopic Mass: 222.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
- LogP: 1.79500
1-ethoxy-1-oxopropan-2-yl benzoate Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
52298-33-6 (1-ethoxy-1-oxopropan-2-yl benzoate) Related Products
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